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Compound of Interest

Compound Name: 5-(N,N-Dibenzylglycyl)salicylamide

Cat. No.: B193105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 5-(N,N-Dibenzylglycyl)salicylamide, a key intermediate in the pharmaceutical

industry. The information is presented to support research and development activities, offering

detailed experimental protocols and clearly structured data.

Core Compound Data
5-(N,N-Dibenzylglycyl)salicylamide is a complex organic molecule utilized primarily as an

intermediate in the synthesis of various pharmaceutical compounds, notably in the preparation

of Labetalol, a medication used to treat high blood pressure.[1] Its chemical properties are

summarized below.

Property Value Source

Molecular Weight 374.43 g/mol [2]

Molecular Formula C₂₃H₂₂N₂O₃ [2]

CAS Number 30566-92-8

Appearance Off-white solid / White Powder [2]

Melting Point 168 °C
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Synthesis of 5-(N,N-Dibenzylglycyl)salicylamide
The primary synthesis route for 5-(N,N-Dibenzylglycyl)salicylamide involves the reaction of

5-Bromoacetyl salicylamide with dibenzylamine. This nucleophilic substitution reaction is a

critical step in the formation of the final product.

This protocol details the synthesis of 5-(N,N-Dibenzylglycyl)salicylamide from 5-bromoacetyl

salicylamide and dibenzylamine.

Materials:

5-Bromoacetyl salicylamide

Dibenzylamine

Ethyl methyl ketone

Ethyl acetate

Procedure:

A solution of dibenzylamine (750 g) in ethyl methyl ketone (3.0 L) is prepared and stirred.[3]

To this solution, 5-Bromoacetyl salicylamide (515 g) is added.[3]

The mixture is heated to reflux and maintained for one hour.[3]

Following the reflux, the dibenzylamine hydrobromide precipitate is filtered off and dried.[3]

The filtrate is then allowed to cool, which induces the crystallization of the crude product.[3]

The crude 5-(N,N-Dibenzylglycyl)salicylamide is collected by filtration and dried.[3]

For purification, the crude product is recrystallized from ethyl acetate (5 L) to yield an off-

white solid.[3]

Visualized Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 5-(N,N-
Dibenzylglycyl)salicylamide.

Starting Materials

Reaction

Workup & Purification

Final Product

5-Bromoacetyl salicylamide

Mix in Ethyl Methyl Ketone

Dibenzylamine

Heat at Reflux (1 hour)

Filter Dibenzylamine
Hydrobromide

Cool Filtrate for
Crystallization

Filter Crude Product

Recrystallize from
Ethyl Acetate

5-(N,N-Dibenzylglycyl)salicylamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b193105?utm_src=pdf-body
https://www.benchchem.com/product/b193105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for 5-(N,N-Dibenzylglycyl)salicylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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